Cas no 2287287-29-8 (Methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine)

Methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine is a structurally unique amine derivative featuring a rigid bicyclo[1.1.1]pentane core with a para-methylphenyl substituent. This compound is of interest in medicinal chemistry and materials science due to its constrained geometry, which can enhance binding selectivity and improve physicochemical properties. The methylamine moiety provides a functional handle for further derivatization, making it a versatile intermediate. Its compact, three-dimensional scaffold may contribute to increased metabolic stability and reduced steric hindrance in applications such as drug discovery. The compound’s synthetic accessibility and potential for modular modifications further underscore its utility in research and development.
Methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine structure
2287287-29-8 structure
Product Name:Methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine
CAS No:2287287-29-8
MF:C14H19N
MW:201.30736374855
CID:6270264
PubChem ID:137944205
Update Time:2025-05-28

Methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine Chemical and Physical Properties

Names and Identifiers

    • methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine
    • 2287287-29-8
    • N-Methyl-1-[3-(4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
    • EN300-6760507
    • Methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine
    • Inchi: 1S/C14H19N/c1-11-3-5-12(6-4-11)14-7-13(8-14,9-14)10-15-2/h3-6,15H,7-10H2,1-2H3
    • InChI Key: ZSSJHGRGLMWZMG-UHFFFAOYSA-N
    • SMILES: N(C)CC12CC(C3C=CC(C)=CC=3)(C1)C2

Computed Properties

  • Exact Mass: 201.151749610g/mol
  • Monoisotopic Mass: 201.151749610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 12Ų

Methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6760507-0.05g
methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine
2287287-29-8
0.05g
$2079.0 2023-05-29
Enamine
EN300-6760507-0.1g
methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine
2287287-29-8
0.1g
$2178.0 2023-05-29
Enamine
EN300-6760507-0.25g
methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine
2287287-29-8
0.25g
$2277.0 2023-05-29
Enamine
EN300-6760507-0.5g
methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine
2287287-29-8
0.5g
$2376.0 2023-05-29
Enamine
EN300-6760507-1.0g
methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine
2287287-29-8
1g
$2475.0 2023-05-29
Enamine
EN300-6760507-2.5g
methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine
2287287-29-8
2.5g
$4851.0 2023-05-29
Enamine
EN300-6760507-5.0g
methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine
2287287-29-8
5g
$7178.0 2023-05-29
Enamine
EN300-6760507-10.0g
methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine
2287287-29-8
10g
$10643.0 2023-05-29

Additional information on Methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine

Methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine (CAS No. 2287287-29-8): A Comprehensive Overview

The compound Methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine (CAS No. 2287287-29-8) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. This bicyclo[1.1.1]pentane derivative features a 4-methylphenyl substituent, which enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its role as a bioisostere, a concept widely discussed in drug design to improve pharmacokinetic properties.

In the context of current trends, the demand for novel bicyclic compounds like Methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine has surged, driven by advancements in AI-driven drug discovery and high-throughput screening. Its rigid three-dimensional structure offers advantages over traditional linear molecules, addressing challenges such as metabolic stability and target selectivity. These attributes align with the growing focus on fragment-based drug design, a hot topic in medicinal chemistry forums and publications.

From a synthetic perspective, the preparation of CAS No. 2287287-29-8 involves innovative strategies like transition metal catalysis and photochemical reactions, which are frequently searched terms in academic databases. The compound’s amine functional group further allows for diverse derivatization, enabling applications in peptide mimetics and small-molecule probes. Such versatility makes it a subject of interest in chemical biology studies, where precise molecular tools are essential for understanding biological pathways.

Environmental and regulatory considerations also play a role in the compound’s relevance. Unlike many traditional amines, Methyl({[3-(4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methyl})amine exhibits favorable green chemistry metrics, such as reduced toxicity and biodegradability. This aligns with the industry’s shift toward sustainable synthesis, a priority for pharmaceutical manufacturers aiming to meet EPA guidelines and REACH compliance.

In summary, CAS No. 2287287-29-8 represents a cutting-edge example of how bicyclo[1.1.1]pentane scaffolds are revolutionizing modern chemistry. Its combination of structural novelty, synthetic accessibility, and broad applicability ensures its continued prominence in both academic and industrial research. As the scientific community explores new frontiers in drug development and material innovation, this compound is poised to remain a key player in the field.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd